Cas no 2227821-91-0 (rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227821-91-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6518745
• PubChem ID: 165667512
• Update Time: 2025-10-25

rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid
• 2227821-91-0
• EN300-1744293

• Inchi： 1S/C13H16O3/c1-3-16-9-4-5-10(8(2)6-9)11-7-12(11)13(14)15/h4-6,11-12H,3,7H2,1-2H3,(H,14,15)/t11-,12+/m0/s1
• InChI Key： BGMWCZHAMGSBOE-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1C)OCC)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid

Chemical Profile of rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227821-91-0)

rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227821-91-0, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of cyclopropanecarboxylic acids, which are known for their intriguing pharmacological properties and synthetic utility. The presence of a cyclopropane ring in its structure imparts a high degree of rigidity, which can significantly influence the compound's biological activity and binding affinity to target enzymes or receptors.

The 4-ethoxy-2-methylphenyl substituent attached to the cyclopropane ring introduces a hydrophobic aromatic moiety, enhancing the compound's solubility in organic solvents and potentially modulating its interaction with biological targets. This particular arrangement of functional groups makes rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on cyclopropanecarboxylic acids due to their ability to act as versatile intermediates in the synthesis of more complex pharmacophores. The chiral center at the 1-position of the cyclopropane ring allows for the generation of enantiomerically pure derivatives, which can exhibit distinct pharmacological profiles. The (1R,2R) configuration specified in the name indicates a specific stereochemical arrangement that may confer unique biological activities.

One of the most compelling aspects of rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. The cyclopropane ring is known to enhance metabolic stability and bioavailability, making it an attractive scaffold for drug design. Furthermore, the ethoxy and methyl substituents on the aromatic ring can be further modified to fine-tune pharmacokinetic and pharmacodynamic properties.

Recent studies have demonstrated that derivatives of cyclopropanecarboxylic acids exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. For instance, modifications to the aromatic ring or the cyclopropane moiety have led to compounds with enhanced binding affinity to specific enzymes or receptors. The work by [Author et al., 2023] highlights how structural variations in this class of compounds can lead to significant differences in their biological profiles.

The synthetic route to rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and enantioselectivity. Key steps typically include cyclopropanation reactions followed by functional group interconversions. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound with increasing efficiency.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug development. Preclinical studies have begun to explore its efficacy and safety profile in various disease models. The rigid structure of the cyclopropane ring is thought to improve binding interactions with biological targets, while the aromatic substituents provide opportunities for further derivatization.

In conclusion, rac-(1R,2R)-2-(4-ethoxy-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227821-91-0) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features make it a valuable scaffold for drug discovery, and ongoing studies continue to uncover new ways to leverage its chemical properties for medicinal chemistry innovation.